Cas no 1206992-17-7 (ethyl 4-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamidopiperidine-1-carboxylate)

• Product Name: ethyl 4-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamidopiperidine-1-carboxylate
• CAS No: 1206992-17-7
• MF: C₁₈H₂₃N₅O₄
• MW: 373.406323671341
• CID: 5983393
• PubChem ID: 49676743
• Update Time: 2025-10-05

ethyl 4-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamidopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamidopiperidine-1-carboxylate
• 1206992-17-7
• F5860-0827
• ethyl 4-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamido)piperidine-1-carboxylate
• VU0526110-1
• AKOS024525245
• ethyl 4-[2-(4-oxo-1,2,3-benzotriazin-3-yl)propanoylamino]piperidine-1-carboxylate
• ethyl 4-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamido]piperidine-1-carboxylate

• Inchi： 1S/C18H23N5O4/c1-3-27-18(26)22-10-8-13(9-11-22)19-16(24)12(2)23-17(25)14-6-4-5-7-15(14)20-21-23/h4-7,12-13H,3,8-11H2,1-2H3,(H,19,24)
• InChI Key： VQVJBCTVSHEPMV-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC(C(C)N1C(C2C=CC=CC=2N=N1)=O)=O)=O

Computed Properties

• Exact Mass: 373.17500423g/mol
• Monoisotopic Mass: 373.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Additional information on ethyl 4-2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamidopiperidine-1-carboxylate

Comprehensive Analysis of Ethyl 4-(2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamido)piperidine-1-carboxylate (CAS No. 1206992-17-7)

The compound ethyl 4-(2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamido)piperidine-1-carboxylate (CAS No. 1206992-17-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,3-benzotriazin-4-one core coupled with a piperidine carboxylate moiety, makes it a promising candidate for various applications, including drug discovery and molecular biology. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeted therapy development.

In recent years, the demand for novel heterocyclic compounds like ethyl 4-(2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamido)piperidine-1-carboxylate has surged due to their versatility in medicinal chemistry. The benzotriazinone scaffold, in particular, is known for its bioisosteric properties, often serving as a surrogate for other heterocycles in drug design. This compound’s CAS No. 1206992-17-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis, solubility, and stability under physiological conditions, highlighting its practical importance.

One of the most discussed topics surrounding this compound is its potential application in kinase inhibition. Kinases are critical targets in oncology and inflammatory diseases, and the piperidine-1-carboxylate moiety in this molecule suggests possible interactions with kinase active sites. Additionally, the 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl group may contribute to hydrogen bonding, enhancing binding affinity. These features align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic perspective, ethyl 4-(2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamido)piperidine-1-carboxylate poses interesting challenges. Its multistep synthesis involves the coupling of propanamido derivatives with piperidine carboxylate intermediates, often requiring optimized conditions to achieve high yields. Researchers frequently search for protocols to improve its purification and characterization, underscoring the need for detailed methodological insights. The compound’s CAS No. 1206992-17-7 is a key identifier in these queries, ensuring accurate retrieval of relevant literature.

Another area of interest is the compound’s potential role in neuropharmacology. The piperidine ring is a common feature in central nervous system (CNS) drugs, and modifications to this scaffold could influence blood-brain barrier permeability. Given the growing focus on neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, this molecule’s structural attributes warrant further exploration. Users often ask whether CAS No. 1206992-17-7 has been evaluated in preclinical models for CNS activity, reflecting the intersection of chemistry and neuroscience.

In summary, ethyl 4-(2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamido)piperidine-1-carboxylate (CAS No. 1206992-17-7) represents a fascinating intersection of synthetic chemistry and biomedical research. Its benzotriazinone and piperidine carboxylate components offer diverse opportunities for innovation, particularly in drug development and enzymology. As the scientific community continues to explore its properties, this compound is likely to remain a subject of intense study and discussion.